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Compound of Interest

Compound Name: Sodium 2-oxopentanoate

Cat. No.: B084938 Get Quote

In-Depth Technical Guide to Sodium 2-
Oxopentanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-oxopentanoate,

including its chemical properties, synthesis, analytical methods, and biological significance. The

information is intended to support research and development activities in the fields of

biochemistry, pharmacology, and drug discovery.

Chemical Identity and Synonyms
Sodium 2-oxopentanoate is the sodium salt of 2-oxopentanoic acid. It is a key intermediate in

various metabolic pathways. A comprehensive list of its synonyms and alternative names is

provided below to aid in literature searches and material sourcing.

Table 1: Synonyms and Alternative Names for Sodium 2-oxopentanoate
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Name Type Name

IUPAC Name sodium;2-oxopentanoate

Synonyms Sodium 2-ketopentanoate

Sodium 2-oxovalerate

2-Oxopentanoic acid sodium salt

2-Oxovaleric acid sodium salt

Sodium alpha-ketovalerate

2-Ketovaleric acid, sodium salt

CAS Number 13022-83-8[1]

PubChem CID 23663652

EINECS Number 235-883-3[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of Sodium 2-oxopentanoate and its

corresponding acid, 2-oxopentanoic acid, is presented in Table 2. This data is crucial for its

handling, formulation, and analysis.

Table 2: Physicochemical Properties
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Property Value Compound

Molecular Formula C5H7NaO3 Sodium 2-oxopentanoate

Molecular Weight 138.09 g/mol Sodium 2-oxopentanoate

Appearance White to off-white solid Sodium 2-oxopentanoate

Solubility Soluble in water Sodium 2-oxopentanoate

Molecular Formula C5H8O3 2-Oxopentanoic acid

Molecular Weight 116.11 g/mol [2] 2-Oxopentanoic acid

Melting Point 7-9 °C[3] 2-Oxopentanoic acid

Boiling Point 88-90 °C at 12 mmHg[3] 2-Oxopentanoic acid

Density 1.110 g/mL at 20 °C[3] 2-Oxopentanoic acid

LogP 0.44[3] 2-Oxopentanoic acid

Spectroscopic data is essential for the structural elucidation and purity assessment of Sodium
2-oxopentanoate. The following table summarizes the key spectral features of its

corresponding acid, 2-oxopentanoic acid.

Table 3: Spectroscopic Data for 2-Oxopentanoic Acid

Technique Key Features

¹H NMR Spectral data available.[2]

¹³C NMR Spectral data available.

Mass Spectrometry (MS)
Molecular Ion Peak: m/z = 116.0473 (Calculated

for C5H8O3)[2]

Infrared (IR) Spectroscopy

Characteristic peaks for C=O (ketone and

carboxylic acid) and O-H (carboxylic acid)

groups.

Experimental Protocols
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Synthesis of 2-Oxopentanoic Acid (Enzymatic Method)
An enzymatic synthesis of 2-oxopentanoic acid can be achieved using a D-amino acid

aminotransferase. The following protocol is based on a published method[4]:

Materials:

Recombinant Lactobacillus salivarius UCC118 D-amino acid aminotransferase (D-AAT)

D-amino acid (e.g., D-Alanine)

α-ketoglutarate

Pyridoxal 5'-phosphate (PLP)

100 mM Potassium phosphate buffer (pH 7.5)

20% Trichloroacetic acid (TCA)

4 M NaOH

Procedure:

Prepare a standard reaction mixture (1 mL) containing:

100 mM potassium phosphate buffer (pH 7.5)

50 mM D-amino acid

20 mM α-ketoglutarate

0.05 mM PLP

Purified D-AAT enzyme

Incubate the reaction mixture at 30 °C for a specified time (e.g., 1 minute for initial rate

determination).

Stop the reaction by adding 1 mL of 20% TCA.
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Incubate the mixture on ice for 1 minute.

Neutralize the mixture by adding 0.5 mL of 4 M NaOH.

The product, 2-oxopentanoic acid, can be quantified using UPLC analysis.

Preparation of Sodium 2-oxopentanoate
Sodium 2-oxopentanoate can be prepared by neutralizing 2-oxopentanoic acid with a

stoichiometric amount of a sodium base, such as sodium hydroxide or sodium bicarbonate.

Materials:

2-Oxopentanoic acid

Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃)

Anhydrous ethanol or other suitable organic solvent

pH indicator or pH meter

Procedure:

Dissolve 2-oxopentanoic acid in a suitable solvent like anhydrous ethanol.

Slowly add a solution of sodium hydroxide or sodium bicarbonate in the same solvent while

stirring.

Monitor the pH of the solution. The addition of the base should continue until a neutral pH

(approximately 7.0) is reached.

The resulting sodium 2-oxopentanoate salt can be isolated by evaporation of the solvent

under reduced pressure.

The solid product can be further purified by recrystallization from an appropriate solvent

system.

Quantitative Analysis
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High-performance liquid chromatography (HPLC) is a common method for the quantitative

analysis of 2-oxopentanoic acid in biological samples.

Instrumentation and Conditions:

Analytical Column: A reverse-phase C18 column is typically used.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer with an acidic pH) and

an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

oxo-acid (typically around 210 nm).

Quantification: Quantification is achieved by comparing the peak area of the analyte in the

sample to a standard curve generated from known concentrations of 2-oxopentanoic acid.

For complex biological matrices, sample preparation steps such as protein precipitation and

solid-phase extraction may be necessary to remove interfering substances.

Biological Significance and Metabolic Pathways
Sodium 2-oxopentanoate, as the conjugate base of 2-oxopentanoic acid, is a human

metabolite involved in amino acid metabolism[2]. It is a key intermediate in the catabolism of

several amino acids.

Role in Amino Acid Metabolism
2-Oxopentanoic acid is an intermediate in the metabolic pathways of several amino acids. The

diagram below illustrates a simplified overview of its position in these pathways.

Amino Acids Transamination 2-Oxopentanoate Further Metabolism

Click to download full resolution via product page

Caption: Role of 2-Oxopentanoate in Amino Acid Metabolism.
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This compound is a crucial participant in the catabolism of branched-chain amino acids

(BCAAs) such as valine, leucine, and isoleucine. The initial step in the breakdown of these

amino acids is a transamination reaction, which converts the amino acid into its corresponding

α-keto acid.

Enzymatic Reactions
Several enzymes are known to act on 2-oxocarboxylic acids, including 2-oxopentanoate. For

instance, ω-transaminases can utilize 2-oxopentanoic acid as a substrate for the production of

unnatural amino acids. The following diagram depicts a generalized enzymatic reaction

involving 2-oxopentanoate.

2-Oxopentanoate

Transaminase

Amino Acid Product

Keto Acid ByproductAmino Donor

Click to download full resolution via product page

Caption: General Enzymatic Transamination of 2-Oxopentanoate.

While specific kinetic data (Km, Vmax) for enzymes acting on 2-oxopentanoate are not readily

available in comprehensive databases, the general principles of Michaelis-Menten kinetics

apply[5][6][7][8]. The affinity of an enzyme for 2-oxopentanoate (Km) and its maximum reaction

rate (Vmax) would be crucial parameters in understanding its metabolic fate and the efficacy of

any therapeutic interventions targeting these pathways.

Conclusion
Sodium 2-oxopentanoate is a valuable compound for researchers in the life sciences. Its role

as a metabolite in key amino acid pathways makes it an important subject for studies in

metabolic disorders and drug development. This guide provides a foundational understanding

of its chemistry, synthesis, analysis, and biological context, serving as a resource for further

investigation and application. The provided protocols and data tables are intended to facilitate

experimental design and interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sodium,2-oxopentanoate, CasNo.13022-83-8 Career Henan Chemical Co China
(Mainland) [henankerui.lookchem.com]

2. 2-Oxovaleric acid | C5H8O3 | CID 74563 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. guidechem.com [guidechem.com]

4. 2-Oxopentanoic acid synthesis - chemicalbook [chemicalbook.com]

5. Untitled Document [ucl.ac.uk]

6. What Is Enzyme Kinetics? Understanding Km and Vmax in Biochemical Reactions
[synapse.patsnap.com]

7. panamacollegeofcellscience.org [panamacollegeofcellscience.org]

8. teachmephysiology.com [teachmephysiology.com]

To cite this document: BenchChem. [Sodium 2-oxopentanoate synonyms and alternative
names.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084938#sodium-2-oxopentanoate-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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